Cas no 796073-55-7 (4-Methyl-4-(methyldisulfanyl)pentanoic acid)

• Product Name: 4-Methyl-4-(methyldisulfanyl)pentanoic acid
• CAS No: 796073-55-7
• MF: C₇H₁₄O₂S₂
• MW: 194.314859867096
• CID: 2802419
• PubChem ID: 11564634
• Update Time: 2025-09-23

4-Methyl-4-(methyldisulfanyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-(methyldisulfanyl)pentanoic acid
• Pentanoic acid, 4-methyl-4-(methyldithio)-
• 4-methyl-4-methyldisulfanyl-pentanoic Acid
• 4-methyl-4-(methyldithio)pentanoic acid
• 4-methyl-4-(methyldisulphanyl)pentanoic acid
• 4-Methyl-4-(methyldithio)pentanoic acid (ACI)
• 4-Methyl-4-[(methylsulfanyl)sulfanyl]pentanoic acid
• SCHEMBL932574
• 4-methyl-4-(methyldisulfaneyl)pentanoic acid
• GYFCEVXCVFNSCL-UHFFFAOYSA-N
• MFCD20639701
• F82649
• SY310818
• 796073-55-7
• DA-60364
• DTXSID40468660
• 4-Methyl-4-(methyldisulfanyl)pentanoicacid
• AKOS040742865
• MS-23055
• CS-0118804
• PD171098
• HY-133408
• 4-Methyl-4-(methyldisulfanyl)pentanoic acid

• Inchi： 1S/C7H14O2S2/c1-7(2,11-10-3)5-4-6(8)9/h4-5H2,1-3H3,(H,8,9)
• InChI Key： GYFCEVXCVFNSCL-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)(C)SSC)O

Computed Properties

• Exact Mass: 194.043522g/mol
• Monoisotopic Mass: 194.043522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.9
• Molecular Weight: 194.3g/mol

Additional information on 4-Methyl-4-(methyldisulfanyl)pentanoic acid

Comprehensive Overview of 4-Methyl-4-(methyldisulfanyl)pentanoic acid (CAS No. 796073-55-7)

4-Methyl-4-(methyldisulfanyl)pentanoic acid (CAS No. 796073-55-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique disulfide functional group, plays a pivotal role in the synthesis of bioactive molecules and advanced materials. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug development, enzyme inhibition, and antioxidant properties. The compound's molecular structure, which includes a pentanoic acid backbone, makes it a versatile intermediate in organic synthesis.

One of the most frequently searched questions about 4-Methyl-4-(methyldisulfanyl)pentanoic acid is its role in peptide modification and protein engineering. The methyldisulfanyl group in this compound is particularly valuable for introducing disulfide bonds into peptides, which are crucial for stabilizing protein structures. This application is highly relevant in the development of biopharmaceuticals, where disulfide bonds are essential for maintaining the tertiary structure and biological activity of therapeutic proteins. Additionally, the compound's potential as a cross-linking agent has been explored in polymer chemistry, offering new avenues for creating durable and functional materials.

Another hot topic surrounding 4-Methyl-4-(methyldisulfanyl)pentanoic acid is its use in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are focusing on eco-friendly methods to produce and utilize this compound. Its ability to act as a thiol precursor in catalytic reactions aligns with the principles of atom economy and reduced waste. This has led to increased interest in its application in catalysis and renewable energy technologies, where efficient and sustainable chemical processes are paramount.

The compound's CAS No. 796073-55-7 is often associated with queries about its synthetic routes and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and purify 4-Methyl-4-(methyldisulfanyl)pentanoic acid. These methods ensure high purity and consistency, which are critical for its use in sensitive applications like drug formulation and bioconjugation. Furthermore, the compound's stability under various conditions is a key consideration for its storage and handling in industrial settings.

In the context of health and wellness, 4-Methyl-4-(methyldisulfanyl)pentanoic acid has been studied for its potential bioactive properties. Some research suggests that derivatives of this compound may exhibit anti-inflammatory and neuroprotective effects, making it a subject of interest in nutraceutical development. While more studies are needed to validate these claims, the compound's structural features position it as a promising candidate for further exploration in functional foods and dietary supplements.

From a commercial perspective, the demand for 4-Methyl-4-(methyldisulfanyl)pentanoic acid is driven by its versatility and niche applications. Suppliers and manufacturers often highlight its use in custom synthesis and contract research, catering to the needs of pharmaceutical and biotechnology companies. The compound's scalability and cost-effectiveness are also critical factors in its adoption across various industries. As the market for specialty chemicals continues to grow, 4-Methyl-4-(methyldisulfanyl)pentanoic acid is expected to play an increasingly important role in innovation and product development.

In summary, 4-Methyl-4-(methyldisulfanyl)pentanoic acid (CAS No. 796073-55-7) is a multifaceted compound with broad applications in science and industry. Its unique chemical properties, combined with its relevance to current trends like sustainable chemistry and biopharmaceuticals, make it a valuable subject of study and utilization. Whether you're a researcher, manufacturer, or end-user, understanding the potential of this compound can open doors to new opportunities and advancements in your field.